(2S)-2-[(3,5-dimethoxybenzoyl)amino]-3-methylbutanoic acid

• IUPAC Name: (2S)-2-[(3,5-dimethoxybenzoyl)amino]-3-methylbutanoic acid
• InChI: InChI=1S/C14H19NO5/c1-8(2)12(14(17)18)15-13(16)9-5-10(19-3)7-11(6-9)20-4/h5-8,12H,1-4H3,(H,15,16)(H,17,18)/t12-/m0/s1
• InChI Key: GIFFRTRRFQTLQS-LBPRGKRZSA-N
• Canonical SMILES: CC(C)C(C(=O)O)NC(=O)C1=CC(=CC(=C1)OC)OC
• Isomeric SMILES: CC(C)[C@@H](C(=O)O)NC(=O)C1=CC(=CC(=C1)OC)OC
• Molecular Formula: C14H19NO5
• Molecular Weight: 281.30 g/mol

Description

“(2S)-2-[(3,5-dimethoxybenzoyl)amino]-3-methylbutanoic acid” is a complex organic compound. It is related to other compounds such as DIMETHYL 5-((3,5-DIMETHOXYBENZOYL)AMINO)ISOPHTHALATE and 3,5-Dimethoxybenzoyl chloride, which are used in various chemical reactions and have specific applications in scientific research.

Synthesis Analysis

The synthesis of such compounds often involves complex chemical reactions. For instance, the Strecker Synthesis is a common method for preparing α-aminonitriles, which are versatile intermediates for the synthesis of amino acids via hydrolysis of the nitrile. The O’Donnell Amino Acid Synthesis is another method that enables the construction of natural or unnatural α-amino acids via alkylation of benzophenone imines of glycine alkyl esters.

Molecular Structure Analysis

The molecular structure of a compound can be analyzed using various physical and chemical parameters. Tools like ProtParam allow the computation of parameters such as molecular weight, theoretical pI, amino acid composition, atomic composition, and more.

Chemical Reactions Analysis

Amines, due to their unshared electron pair, can act as both bases and nucleophiles. They can react with acids to form ammonium salts, with acid halides to form substituted amides, and with aldehydes or ketones to form a reaction product (a carbinolamine) that dehydrates to yield aldimines and ketimines.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound can be analyzed using various tools and methods. For instance, ProtParam allows the computation of various physical and chemical parameters for a given protein stored in Swiss-Prot or TrEMBL or for a user entered protein sequence.

Mechanism of Action

The mechanism of action of a compound depends on its chemical structure and the context in which it is used. For instance, in the context of inflammatory bowel disease treatment, 5-aminosalicylic acid (5-ASA) medications were developed because many patients were intolerant of or allergic to sulfasalazine.

Safety and Hazards

The safety and hazards associated with a compound depend on its chemical properties and the context in which it is used. For instance, 3,5-Dimethoxybenzoyl chloride is a chemical that needs to be handled with care due to its potential hazards.